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Compound of Interest

Compound Name: Heptyl formate

Cat. No.: B089460

A clear understanding of a chemical's properties is fundamental to its safe management. The
following table summarizes key quantitative data for heptyl formate.

Property Data

CAS Number 112-23-2
Molecular Formula CsH1602
Molecular Weight 144.21 g/mol
Flash Point 66 °C (151 °F)

H226: Flammable liquid and vapor.H315:
GHS Hazard Statements Causes skin irritation.H318: Causes serious eye

damage.

Source: ChemicalBook, Pfaltz & Bauer[1][2]

Standard Operating Procedure for Heptyl Formate
Disposal

This protocol outlines the necessary steps for the safe collection, storage, and disposal of
heptyl formate waste. Laboratory personnel should treat all chemical waste as hazardous
unless specifically confirmed otherwise by their institution's Environmental Health & Safety
(EHS) department.[3]
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Experimental Protocol: Waste Collection and Disposal

o Don Personal Protective Equipment (PPE): Before handling heptyl formate waste, ensure
appropriate PPE is worn, including:

o Chemical-resistant gloves (e.g., nitrile).[4][5]
o Safety goggles or a face shield to protect against splashes.[2][5]
o Alab coat or other protective clothing.[4]

e Waste Collection and Container Management:

o Select a Compatible Container: Collect heptyl formate waste in a container made of a
compatible material (e.g., glass or appropriate plastic) with a leak-proof, screw-on cap.[6]
[7] The container must be in good condition, free of cracks or leaks.[8]

o Keep Container Closed: The waste container must be kept tightly closed except when
adding waste.[6][7][8] Using funnels or other transfer devices can minimize spills.

o Avoid Mixing Waste: Do not mix heptyl formate with incompatible waste streams. It is
safest to maintain separate waste containers to prevent hazardous reactions.[3][9]

e Labeling the Waste Container:

o Affix a "Hazardous Waste" Label: As soon as waste is first added, label the container with
the words "Hazardous Waste."[8][10]

o Complete the Label: Clearly write the full chemical name, "Heptyl Formate," and list all
constituents if it is a mixture, including their percentages.[6][10] Do not use abbreviations
or chemical formulas.[8][10]

o Include Generator Information: The label must include the principal investigator's name,
department, room number, and the date waste accumulation began.[10]

o Storage of Hazardous Waste:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b089460?utm_src=pdf-body
https://www.echemi.com/sds/heptylformate-pid_Seven1371.html
https://www.lookchem.com/sds112-23-2.html
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=H02000%20%20SDS%20%20062123.pdf
https://www.lookchem.com/sds112-23-2.html
https://www.echemi.com/sds/heptylformate-pid_Seven1371.html
https://www.benchchem.com/product/b089460?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Procedures_for_Laboratory_Waste_Disposal.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_Laboratory_Waste_Disposal.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b089460?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blog.idrenvironmental.com/how-to-dispose-of-lab-chemicals
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b089460?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Procedures_for_Laboratory_Waste_Disposal.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Designated Storage Area: Store the waste container in a designated satellite accumulation
area (SAA) within the laboratory.

o Secondary Containment: Place the waste container in a secondary container, such as a
chemical-resistant tray or bin, to contain any potential leaks or spills.[3][7] The secondary
container must be able to hold 110% of the volume of the primary container.[7]

o Segregate Incompatibles: Ensure the storage area segregates incompatible waste types,
such as acids and flammables.[3][8]

e Arrange for Final Disposal:
o Contact EHS: Do not dispose of heptyl formate down the drain or in regular trash.[10][11]

o Schedule a Pickup: Contact your institution's EHS or a licensed professional waste
disposal service to arrange for collection of the hazardous waste.[2][9] Ensure this is done
before accumulation time or quantity limits (e.g., 90 days or 55 gallons) are exceeded.[7]

Protocol for Spill and Leak Cleanup
Accidental spills must be managed immediately and safely.

o Evacuate and Ventilate: Alert others in the area and evacuate if necessary. Ensure the area
is well-ventilated, using a chemical fume hood if the spill is contained within one.[2][4]

e Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could
create a spark.[2][4]

o Wear Appropriate PPE: Don the required PPE, including a respirator if ventilation is
inadequate.[2]

o Contain the Spill: Use an inert absorbent material like sand, vermiculite, or diatomite to dike
and contain the spill.[2]

» Collect Waste: Carefully collect the absorbent material using non-sparking tools and place it
into a compatible, sealable container for disposal.[4][5]
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» Label and Dispose: Label the container as "Hazardous Waste" with a description of the
contents (e.g., "Heptyl Formate and Vermiculite") and manage it according to the disposal
procedure above.[3]

Protocol for Empty Container Disposal

An empty container that held heptyl formate must be decontaminated before being discarded
as regular trash.[3]

o Triple-Rinse the Container:

o Rinse the empty container three times with a suitable solvent (such as acetone or ethanol)
that can remove the chemical residue.[3][8]

o Each rinse should use a solvent amount equal to about 5-10% of the container's volume.

[3]

¢ Collect the Rinsate: The rinsate from all three rinses is considered hazardous waste.[3][8]
Collect it and add it to your heptyl formate hazardous waste container.

e Prepare Container for Trash:
o Once triple-rinsed, deface or remove the original chemical label.[3]
o Remove the cap to allow the container to air dry completely.[3]

o The decontaminated container may now be disposed of in the regular trash.[3][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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